Cas no 329066-99-1 (4H-Cyclopenta[b]thiophene-3-carboxamide,2-(acetylamino)-5,6-dihydro-N-(4-methylphenyl)-)
![4H-Cyclopenta[b]thiophene-3-carboxamide,2-(acetylamino)-5,6-dihydro-N-(4-methylphenyl)- structure](https://www.kuujia.com/scimg/cas/329066-99-1x500.png)
329066-99-1 structure
Product name:4H-Cyclopenta[b]thiophene-3-carboxamide,2-(acetylamino)-5,6-dihydro-N-(4-methylphenyl)-
CAS No:329066-99-1
MF:C17H18N2O2S
MW:314.402022838593
CID:1454106
4H-Cyclopenta[b]thiophene-3-carboxamide,2-(acetylamino)-5,6-dihydro-N-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Cyclopenta[b]thiophene-3-carboxamide,2-(acetylamino)-5,6-dihydro-N-(4-methylphenyl)-
- 4H-Cyclopenta[b]thiophene-3-carboxamide, 2-(acetylamino)-5,6-dihydro-N-(4-methylphenyl)-
-
- Inchi: 1S/C17H18N2O2S/c1-10-6-8-12(9-7-10)19-16(21)15-13-4-3-5-14(13)22-17(15)18-11(2)20/h6-9H,3-5H2,1-2H3,(H,18,20)(H,19,21)
- InChI Key: HNGQSQVLXMRJDV-UHFFFAOYSA-N
- SMILES: C12CCCC=1C(C(NC1=CC=C(C)C=C1)=O)=C(NC(C)=O)S2
Computed Properties
- Exact Mass: 314.10904
Experimental Properties
- Density: 1.330±0.06 g/cm3(Predicted)
- Melting Point: 190 °C(Solv: ethanol (64-17-5))
- Boiling Point: 489.1±45.0 °C(Predicted)
- PSA: 58.2
- pka: 12.90±0.70(Predicted)
4H-Cyclopenta[b]thiophene-3-carboxamide,2-(acetylamino)-5,6-dihydro-N-(4-methylphenyl)- Related Literature
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F. Aguilera-Granja,L. C. Balbás,A. Vega Phys. Chem. Chem. Phys., 2017,19, 3366-3383
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Matthew Tirrell Soft Matter, 2011,7, 9572-9582
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Ling Liu,Dirk J. Broer,Patrick R. Onck Soft Matter, 2019,15, 8040-8050
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